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Compound of Interest

Compound Name: K-115

Cat. No.: B000218

This guide provides immediate, essential safety and logistical information for laboratory
professionals handling K-115, also known as Ripasudil. The following procedures are designed
to ensure the safe handling, use, and disposal of this compound, supporting a secure research
environment.

I. Compound Identification and Properties

K-115, or Ripasudil, is a Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor.
For safe handling, it is crucial to be aware of its chemical and physical properties.
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Identifier Value Source

Ripasudil (hydrochloride

Chemical Name hydrate) [1]
Synonym K-115 [1][2]13]
CAS Number 887375-67-9 [1][3]
Molecular Formula C15H18FN302S « HCI[2H20]  [2]
Molecular Weight 395.9 g/mol [2]
Appearance Crystalline solid [2]

DMSO (~30 mg/ml), slightly
Solubility soluble in DMF, PBS (pH 7.2) [2]
(~0.5 mg/ml)

Il. Personal Protective Equipment (PPE)

While some safety data sheets (SDS) may not classify K-115 as hazardous, others indicate
that it is a skin and eye irritant.[3] Therefore, a cautious approach to PPE is recommended to
minimize exposure risk.

A. Standard Laboratory Attire:

o Lab Coat: A standard, long-sleeved lab coat should be worn at all times.

o Closed-toe Shoes: Footwear that fully covers the feet is mandatory.

B. Specific PPE for Handling K-115:

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[3]

o Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option.
Gloves must be inspected for integrity before each use.[3]

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.
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» Body Protection: In addition to a lab coat, consider an apron or other protective clothing if
there is a risk of splashing.[3]

Workflow for PPE Selection and Use
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Preparation Phase

Assess Task-Specific Risks:
- Weighing solid Review Safety Data Sheet (SDS)
- Preparing solutions for K-115
- Administering to cultures/animals /

VA

Hand Protection: Body Protection: Eye Protection:
Chemical-resistant gloves Y S Safety glasses with side shields
o Lab coat (minimum)
(e.g., Nitrile) or goggles

Ha\({ﬁwg Pro?zﬁre

Don PPE Correctly

Respiratory Protection:
Required if creating dust/aerosols

A4

Handle K-115in a
Designated Area
(e.g., chemical fume hood)

A

Follow Standard
Operating Procedures

Post-Héndling

Doff PPE Correctly to
Avoid Contamination

\

Dispose of Contaminated
PPE as Chemical Waste

Wash Hands Thoroughly

with Soap and Water

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE when handling K-115.
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lll. Operational Plan: Handling and Experimental
Protocols

A. Engineering Controls:

o Ventilation: Work with K-115 in a well-ventilated area. For procedures that may generate
dust or aerosols, such as weighing the solid or preparing concentrated stock solutions, a
chemical fume hood is recommended.

B. Safe Handling Practices:

» Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,

skin, or clothing.[2]

» Hygiene: Wash hands thoroughly with soap and water after handling K-115, and before
eating, drinking, or smoking.[3]

e Solution Preparation:

o K-115 is a crystalline solid.[2] To prepare a stock solution, dissolve the compound in a
suitable organic solvent such as DMSO.[2]

o For aqueous solutions, K-115 can be dissolved directly in buffers like PBS (pH 7.2),
though solubility is limited.[2] It is recommended to not store aqueous solutions for more

than one day.[2]

o When making further dilutions, ensure that the final concentration of the organic solvent is
low enough to not affect the experimental results.[2]

IV. Disposal Plan

Proper disposal of K-115 and any contaminated materials is essential to prevent environmental

contamination and ensure laboratory safety.
A. Waste Categorization:

e Solid Waste: Unused or expired K-115 powder.
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e Liquid Waste: Unused solutions of K-115, as well as contaminated solvents and buffers.

o Contaminated Materials: Any materials that have come into direct contact with K-115,
including:

o Gloves
o Pipette tips
o Tubes and vials
o Bench paper
B. Disposal Procedures:

o Segregation: All waste contaminated with K-115 should be segregated from general
laboratory waste.

e Containment:

o Solid and Contaminated Dry Waste: Collect in a designated, sealed, and clearly labeled
hazardous waste container.

o Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous liquid waste
container. Do not mix incompatible waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "K-115" or "Ripasudil.”

» Final Disposal: Dispose of all K-115 waste in accordance with your institution's and local
environmental regulations. Do not dispose of K-115 down the drain or in the regular trash.[1]
While some sources suggest small quantities can be disposed of with household waste, this
is not a recommended practice in a professional research setting.[1]

Emergency Response Protocol
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Eye Contact

Skin Contact

Inhalation Ingestion

Wash out mouth with water

Immediately flush eyes with
large amounts of water for at
least 15 minutes

Remove contact lenses,
if present and easy to do
Seek immediate medical attention

Remove contaminated clothing
immediately

Move to fresh air

Y

If breathing is difficult,
provide oxygen or CPR if necessary

Seek medical attention

Rinse skin thoroughly with
plenty of soap and water

Seek medical attention if
irritation persists

Do NOT induce vomiting
Seek immediate medical attention

Click to download full resolution via product page

Caption: Step-by-step emergency procedures for different exposure routes to K-115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for K-115
(Ripasudil)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-
k-115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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